5-Propylideneisolongifolane

• Molecular Formula: C18H30
• Molecular Weight: 246.4 g/mol
• IUPAC Name: (3S,6S,10E)-2,2,8,8-tetramethyl-10-propylidene-octahydro-1H-2,4a-methanonapthalene
• InChI: InChI=1S/C18H30/c1-6-7-13-8-10-16(2,3)18-11-9-14(12-18)17(4,5)15(13)18/h7,14-15H,6,8-12H2,1-5H3/b13-7+/t14-,15?,18-/m0/s1
• InChI Key: PIEYHLVIMBTYAN-OCNADWHYSA-N
• Isomeric SMILES: CC/C=C/1\CCC([C@]23C1C([C@H](C2)CC3)(C)C)(C)C
• Canonical SMILES: CCC=C1CCC(C23C1C(C(C2)CC3)(C)C)(C)C

Description

5-Propylideneisolongifolane is a bicyclic sesquiterpene derivative derived from the isolongifolane skeleton, characterized by a propylidene group (a three-carbon chain with a terminal double bond) attached to its core structure. This compound is synthesized through condensation and cyclization reactions, similar to methods used for other isolongifolane derivatives . Its bicyclic structure imparts stability and unique reactivity, making it a candidate for further functionalization.

Comparison with Similar Compounds

Structural and Functional Overview

The following table compares 5-Propylideneisolongifolane with two related compounds: an isolongifolane thiazole derivative (2a) and a dioxolane-functionalized bicyclic compound.

Compound	Structural Features	Synthesis Method	Biological Activity	Applications
5-Propylideneisolongifolane	Propylidene group attached to isolongifolane core	Inferred: Condensation/cyclization (analogous to thiazole derivatives)	Not explicitly reported; likely modulated by propylidene group’s hydrophobicity	Pharmaceuticals, fragrances (hypothesized)
Isolongifolane thiazole derivative (2a)	Thiazole ring fused to isolongifolane	Condensation with thiosemicarbazide, cyclization with α-bromobenzene acetophenone	Antimicrobial (MIC: 8–64 µg/mL), Antitumor (IC₅₀: 12–45 µM via MTT assay)	Drug candidates for infectious diseases or cancer therapy
2-[7-isopropyl-5-methylbicyclo[2.2.2]oct-5-en-2-yl]-1,3-dioxolane	Dioxolane ring substituent on bicyclic core	Not specified	Not reported; functional groups suggest use as intermediates or flavorants	Fragrances, APIs, chemical intermediates

Key Findings and Contrasts

Structural Modifications :

• 5-Propylideneisolongifolane features a hydrophobic propylidene group, which may enhance membrane permeability in biological systems.
• Thiazole derivatives introduce a heterocyclic thiazole ring, enabling π-π interactions and hydrogen bonding, critical for targeting microbial or tumor cells .
• Dioxolane derivative incorporates an oxygen-rich dioxolane ring, improving solubility and suitability as a synthetic intermediate .

Biological Activity :

• Thiazole derivatives exhibit measurable antimicrobial and antitumor effects, attributed to the electron-deficient thiazole ring disrupting cellular processes .
• 5-Propylideneisolongifolane’s bioactivity remains uncharacterized but may differ due to the absence of heteroatoms in its substituent.

Applications :

• Thiazole derivatives are prioritized for drug development due to their proven bioactivity.
• The dioxolane compound serves as a versatile intermediate in fragrance synthesis or API production .
• 5-Propylideneisolongifolane’s applications are speculative but may align with sesquiterpenes used in terpene-based therapeutics or industrial chemistry.